Cas no 2271-71-8 (1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro-)

• Product Name: 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro-
• CAS No: 2271-71-8
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 3915105
• Update Time: 2025-11-06

1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro-

• Inchi： 1S/C9H9NO5/c11-4-6-5-14-8-3-1-2-7(10(12)13)9(8)15-6/h1-3,6,11H,4-5H2
• InChI Key： XZVOCCUYPOAYNQ-UHFFFAOYSA-N
• SMILES： O1C2=C([N+]([O-])=O)C=CC=C2OCC1CO

Additional information on 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro-

Recent Advances in the Study of 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro- (CAS: 2271-71-8)

The compound 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro- (CAS: 2271-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodioxin core and nitro-substituted aromatic ring, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, shedding light on its role in drug development.

One of the key areas of research has been the optimization of synthetic routes for 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro-. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving nitroaromatic reduction and subsequent cyclization, achieving a yield of over 85%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

Pharmacological investigations have revealed that 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro- exhibits potent anti-inflammatory and neuroprotective properties. In vitro and in vivo studies demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating inflammatory diseases like rheumatoid arthritis and neurodegenerative disorders. Additionally, its neuroprotective effects were attributed to the modulation of oxidative stress pathways, as evidenced by reduced levels of reactive oxygen species (ROS) in neuronal cell lines.

Another significant finding comes from a recent preclinical study exploring the compound's potential as an anticancer agent. The research, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted its ability to induce apoptosis in several cancer cell lines, including breast and lung cancer. Mechanistic studies indicated that the compound triggers mitochondrial dysfunction and activates caspase-3, a key enzyme in the apoptotic pathway. These findings position 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro- as a promising lead compound for anticancer drug development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy. For instance, a derivative with improved solubility and reduced hepatotoxicity was reported in a 2024 study, marking a step forward in its development.

In conclusion, 1,4-Benzodioxin-2-methanol, 2,3-dihydro-8-nitro- (CAS: 2271-71-8) represents a versatile molecule with significant potential in drug discovery. Its anti-inflammatory, neuroprotective, and anticancer properties, coupled with recent advancements in synthesis and structural optimization, make it a compelling subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action and addressing translational challenges to unlock its full therapeutic potential.